ethyl 1-(8-methyl[1,3]dioxolo[4,5-g]quinolin-6-yl)-3-piperidinecarboxylate

• IUPAC Name: ethyl 1-(8-methyl-[1,3]dioxolo[4,5-g]quinolin-6-yl)piperidine-3-carboxylate
• InChI: InChI=1S/C19H22N2O4/c1-3-23-19(22)13-5-4-6-21(10-13)18-7-12(2)14-8-16-17(25-11-24-16)9-15(14)20-18/h7-9,13H,3-6,10-11H2,1-2H3
• InChI Key: FIASVAZWARGJMA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCN(C1)C2=NC3=CC4=C(C=C3C(=C2)C)OCO4
• Molecular Formula: C19H22N2O4
• Molecular Weight: 342.4 g/mol

Description

Ethyl 1-(8-methyl[1,3]dioxolo[4,5-g]quinolin-6-yl)-3-piperidinecarboxylate, also known as EMDQ, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. EMDQ belongs to the class of quinoline derivatives and has been found to exhibit significant pharmacological activities.

Mechanism of Action

The exact mechanism of action of ethyl 1-(8-methyl[1,3]dioxolo[4,5-g]quinolin-6-yl)-3-piperidinecarboxylate is not fully understood, but it has been suggested that it may act by inhibiting the activity of certain enzymes involved in inflammation and oxidative stress. ethyl 1-(8-methyl[1,3]dioxolo[4,5-g]quinolin-6-yl)-3-piperidinecarboxylate has also been found to modulate the expression of genes involved in cell proliferation and apoptosis, which may contribute to its anti-tumor activity.
Biochemical and Physiological Effects:
ethyl 1-(8-methyl[1,3]dioxolo[4,5-g]quinolin-6-yl)-3-piperidinecarboxylate has been found to exhibit significant biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines and oxidative stress markers in animal models of inflammation. ethyl 1-(8-methyl[1,3]dioxolo[4,5-g]quinolin-6-yl)-3-piperidinecarboxylate has also been found to inhibit the growth of various cancer cell lines in vitro and in vivo.

Advantages and Limitations for Lab Experiments

Ethyl 1-(8-methyl[1,3]dioxolo[4,5-g]quinolin-6-yl)-3-piperidinecarboxylate has several advantages for lab experiments. It is relatively easy to synthesize and purify, and its chemical properties make it amenable to a variety of analytical techniques. However, ethyl 1-(8-methyl[1,3]dioxolo[4,5-g]quinolin-6-yl)-3-piperidinecarboxylate also has some limitations. Its low solubility in water can make it difficult to work with in certain experimental settings, and its potential toxicity requires careful handling.

Future Directions

There are several potential future directions for research on ethyl 1-(8-methyl[1,3]dioxolo[4,5-g]quinolin-6-yl)-3-piperidinecarboxylate. One area of interest is its potential use in the treatment of neurodegenerative diseases. Further studies are needed to better understand its mechanism of action and to determine its efficacy in animal models of these diseases. Another area of interest is its potential use in combination therapy with other drugs for the treatment of cancer. Finally, there is a need for further studies to evaluate the safety and toxicity of ethyl 1-(8-methyl[1,3]dioxolo[4,5-g]quinolin-6-yl)-3-piperidinecarboxylate in animal models and humans.

Synthesis Methods

Ethyl 1-(8-methyl[1,3]dioxolo[4,5-g]quinolin-6-yl)-3-piperidinecarboxylate can be synthesized through a multi-step process that involves the reaction of 8-methyl-1,3-dioxolo[4,5-g]quinoline-6-carboxylic acid with piperidine and ethyl chloroformate. The resulting compound is then purified through column chromatography to obtain the final product.

Scientific Research Applications

Ethyl 1-(8-methyl[1,3]dioxolo[4,5-g]quinolin-6-yl)-3-piperidinecarboxylate has been the subject of scientific research due to its potential therapeutic applications. It has been found to exhibit significant anti-inflammatory, antioxidant, and anti-tumor activities. ethyl 1-(8-methyl[1,3]dioxolo[4,5-g]quinolin-6-yl)-3-piperidinecarboxylate has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.